Cas no 38313-63-2 (Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI))
38313-63-2 structure
Product Name:Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI)
CAS No:38313-63-2
MF:C14H30O4Ti
MW:310.25260591507
CID:319869
PubChem ID:76871770
Update Time:2025-04-19
Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI)
- Dibutoxy(hexane-1,6-diolato(2-)-O,O')titanium
- EINECS 253-875-8
- 38313-63-2
-
- Inchi: 1S/C14H30O4.Ti/c1-3-5-12-17-14(16,18-13-6-4-2)10-8-7-9-11-15;/h15-16H,3-13H2,1-2H3;
- InChI Key: NFXSKELQYKHYBJ-UHFFFAOYSA-N
- SMILES: [Ti].OC(CCCCCO)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 310.1623501g/mol
- Monoisotopic Mass: 310.1623501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI) Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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